Cas no 6623-98-9 (Methyl 2-Isopropylbenzoate)

Methyl 2-Isopropylbenzoate (CAS: 606-45-1) is a benzoate ester derivative characterized by the presence of an isopropyl group at the ortho position of the benzene ring. This compound exhibits high purity (>98%) and stability, making it suitable for use as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fragrances. Its unique steric and electronic properties, imparted by the isopropyl substituent, enhance its reactivity in esterification and coupling reactions. The compound is also valued for its low volatility and moderate solubility in common organic solvents, facilitating precise control in synthetic applications. Its well-defined structure ensures consistent performance in specialized chemical processes.

Methyl 2-Isopropylbenzoate structure

Product Name:Methyl 2-Isopropylbenzoate

CAS No:6623-98-9

MF:C₁₁H₁₄O₂

MW:178.227663516998

MDL:MFCD20484275

CID:1057054

Update Time:2025-07-02

Methyl 2-Isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-Isopropylbenzoate
- methyl 2-propan-2-ylbenzoate
- 2-Isopropylbenzoesaeuremethylester
- 2-isopropyl-benzoic acid methyl ester
- methyl 2-(propan-2-yl)benzoate
- Methyl-o-isopropyl-benzoat
- m-methoxycarbonyl-cumene
- 2-Isopropylbenzoic Acid Methyl Ester
- NSC55209
- IXWYTYPBELXGLA-UHFFFAOYSA-N
- 6961AJ
- SY019141
- MDL： MFCD20484275
- Inchi： 1S/C11H14O2/c1-8(2)9-6-4-5-7-10(9)11(12)13-3/h4-8H,1-3H3
- InChI Key： IXWYTYPBELXGLA-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1C(C)C)=O

Computed Properties

Exact Mass: 178.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 175
XLogP3: 2.4
Topological Polar Surface Area: 26.3

Experimental Properties

PSA: 26.30000
LogP: 2.59660

Methyl 2-Isopropylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB576-250mg	Methyl 2-Isopropylbenzoate	6623-98-9	97%	250mg	1621CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB576-1g	Methyl 2-Isopropylbenzoate	6623-98-9	97%	1g	2334.0CNY	2021-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB576-50mg	Methyl 2-Isopropylbenzoate	6623-98-9	97%	50mg	427.0CNY	2021-07-18
Alichem	A019093206-5g	Methyl 2-Isopropylbenzoate	6623-98-9	95%	5g	$865.20	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB576-200mg	Methyl 2-Isopropylbenzoate	6623-98-9	97%	200mg	926.0CNY	2021-07-18
Apollo Scientific	OR470473-1g	Methyl 2-Isopropylbenzoate	6623-98-9		1g	£308.00	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M886200-5g	Methyl 2-Isopropylbenzoate	6623-98-9	96%	5g	5,282.10	2021-05-17
eNovation Chemicals LLC	D686372-0.25g	Methyl 2-Isopropylbenzoate	6623-98-9	95%	0.25g	$160	2024-07-20
eNovation Chemicals LLC	D686372-1g	Methyl 2-Isopropylbenzoate	6623-98-9	95%	1g	$210	2024-07-20
eNovation Chemicals LLC	D686372-5g	Methyl 2-Isopropylbenzoate	6623-98-9	95%	5g	$915	2024-07-20